1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine

• IUPAC Name: (2-benzylsulfanylphenyl)-[4-(4-methoxy-2-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C25H25N3O4S/c1-32-20-11-12-22(23(17-20)28(30)31)26-13-15-27(16-14-26)25(29)21-9-5-6-10-24(21)33-18-19-7-3-2-4-8-19/h2-12,17H,13-16,18H2,1H3
• InChI Key: GZWPPBWKZXMIOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3SCC4=CC=CC=C4)[N+](=O)[O-]
• Molecular Formula: C25H25N3O4S
• Molecular Weight: 463.6 g/mol

Description

1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine, also known as BMB-4, is a small molecule compound that has gained attention in the scientific community due to its potential therapeutic applications. BMB-4 has been studied for its ability to inhibit the growth of cancer cells and has shown promise as a potential anticancer agent. In

Mechanism of Action

The mechanism of action of 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine involves the inhibition of the PI3K/Akt/mTOR pathway, which is a signaling pathway that is frequently dysregulated in cancer cells. 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine has been shown to inhibit the activity of PI3K, Akt, and mTOR, which leads to the induction of apoptosis in cancer cells. In addition, 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine has been shown to inhibit the activity of HIF-1α, which is a transcription factor that plays a key role in the development of cancer.
Biochemical and Physiological Effects:
1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine has been shown to have a variety of biochemical and physiological effects. In addition to its ability to inhibit the growth of cancer cells, 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine has been shown to have anti-inflammatory and antioxidant properties. 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine has also been shown to have a protective effect on the liver and kidneys. Studies have shown that 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine can reduce the levels of inflammatory cytokines and oxidative stress markers, which can lead to a reduction in tissue damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine a promising candidate for cancer treatment with fewer side effects. However, there are also limitations to the use of 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine in lab experiments. One limitation is the need for further studies to determine the optimal dosage and treatment regimen. In addition, the efficacy of 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine may vary depending on the type of cancer and the stage of disease.

Future Directions

There are several future directions for the study of 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine. One area of research is the development of 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine as a combination therapy with other chemotherapy drugs. Another area of research is the optimization of the synthesis method to improve the yield and purity of 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine. In addition, further studies are needed to determine the optimal dosage and treatment regimen for 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine in different types of cancer. Finally, the potential use of 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine in other disease areas, such as inflammation and neurodegenerative diseases, should be explored.

Scientific Research Applications

1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine has been extensively studied for its potential therapeutic applications in cancer treatment. Research has shown that 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine has the ability to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine has been shown to be effective against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, 1-[2-(benzylthio)benzoyl]-4-(4-methoxy-2-nitrophenyl)piperazine has been studied for its potential to enhance the effectiveness of chemotherapy drugs.